Cas no 20358-03-6 (5-bromo-1,3-benzothiazol-2-amine)

• Product Name: 5-bromo-1,3-benzothiazol-2-amine
• CAS No: 20358-03-6
• MF: C₇H₅BrN₂S
• MW: 229.096998929977
• MDL: MFCD00577806
• CID: 51537
• PubChem ID: 13775785
• Update Time: 2025-10-29

5-bromo-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-bromobenzothiazole
• 2-Benzothiazolamine, 5-bromo-
• 5-bromo-1,3-benzothiazol-2-amine
• 5-bromobenzo[d]thiazol-2-amine
• 5-Bromo-benzothiazol-2-ylamine
• 5-bromothiazol-2-amine
• 2-amino-5-bromo-1,3-benzothiazole
• 2-BENZOTHIAZOLAMINE,5-BROMO
• 5-bromo-2-aminobenzothiazole
• 5-BROMO-2-BENZOTHIAZOLAMINE
• 5-bromobenzothiazol-2-amine
• Benzothiazole,2-amino-5-bromo- (8CI)
• (5-Bromobenzothiazol-2-yl)amine
• PubChem21702
• 2-amino-5-bromo benzothiazole
• 5-bromobenzothiazole-2-ylamine
• Jsp004161
• ZPUJTWBWSOOMRP-UHFFFAOYSA-N
• STR09610
• EBD28179
• SBB070596
• 2-Amino-5-bromobenzothiazole, 96%
• SY012617
• FT-0647612
• DTXSID30549078
• MFCD00577806
• A4429
• AKOS000111692
• AM20060542
• BB 0246316
• 5-bromanyl-1,3-benzothiazol-2-amine
• 20358-03-6
• J-013238
• JA8
• SCHEMBL3662308
• EN300-135085
• FS-2725
• MB01323
• SCHEMBL1417631
• CS-D0322
• AC-5988
• DB-011963

• MDL： MFCD00577806
• Inchi： 1S/C7H5BrN2S/c8-4-1-2-6-5(3-4)10-7(9)11-6/h1-3H,(H2,9,10)
• InChI Key： ZPUJTWBWSOOMRP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C(N)S2

Computed Properties

• Exact Mass: 227.93600
• Monoisotopic Mass: 227.93568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.7
• Topological Polar Surface Area: 67.2

Experimental Properties

• Color/Form: Not available
• Density: 1.836
• Melting Point: 194-198 °C
• Boiling Point: 366.8°C at 760 mmHg
• Flash Point: 175.7℃
• Refractive Index: 1.783
• Water Partition Coefficient: Soluble in water.
• PSA: 67.15000
• LogP: 3.22220
• Solubility: Not available

5-bromo-1,3-benzothiazol-2-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H315,H317,H319,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on 5-bromo-1,3-benzothiazol-2-amine

Recent Advances in the Study of 5-Bromo-1,3-benzothiazol-2-amine (CAS: 20358-03-6) and Its Applications in Chemical Biology and Medicine

5-Bromo-1,3-benzothiazol-2-amine (CAS: 20358-03-6) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This compound, characterized by a benzothiazole core with a bromine substituent at the 5-position and an amine group at the 2-position, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a building block for drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and fluorescent probes.

One of the most notable advancements in the study of 5-bromo-1,3-benzothiazol-2-amine is its role in the design of kinase inhibitors. Kinases are critical targets in cancer therapy, and the benzothiazole scaffold has been widely utilized due to its ability to interact with the ATP-binding site of kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-bromo-1,3-benzothiazol-2-amine exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression. The bromine substituent was found to enhance binding affinity through hydrophobic interactions with the kinase active site.

In addition to its applications in kinase inhibition, 5-bromo-1,3-benzothiazol-2-amine has shown promise as a precursor for antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel benzothiazole derivatives from this compound, which exhibited broad-spectrum activity against Gram-positive and Gram-negative bacteria. The presence of the bromine atom was crucial for maintaining the stability and bioavailability of these derivatives, highlighting the importance of the 20358-03-6 scaffold in antimicrobial drug development.

Another exciting development is the use of 5-bromo-1,3-benzothiazol-2-amine in the design of fluorescent probes for biological imaging. Researchers have exploited the benzothiazole core's inherent fluorescence properties to create probes for detecting reactive oxygen species (ROS) in cellular environments. A 2022 study in Analytical Chemistry showcased a probe derived from 5-bromo-1,3-benzothiazol-2-amine that exhibited high selectivity for hydrogen peroxide, a key ROS involved in oxidative stress and signaling pathways. This innovation opens new avenues for studying oxidative stress-related diseases, such as neurodegenerative disorders and cancer.

The synthetic versatility of 5-bromo-1,3-benzothiazol-2-amine has also been a focus of recent research. Advances in green chemistry have led to the development of more efficient and sustainable methods for its synthesis. For instance, a 2023 publication in Organic Letters described a catalyst-free, one-pot synthesis of 5-bromo-1,3-benzothiazol-2-amine using environmentally benign solvents. This method not only improves yield but also reduces the environmental impact of large-scale production, aligning with the growing demand for sustainable pharmaceutical manufacturing.

In conclusion, 5-bromo-1,3-benzothiazol-2-amine (CAS: 20358-03-6) continues to be a valuable compound in chemical biology and medicinal chemistry, with recent studies highlighting its potential in kinase inhibition, antimicrobial therapy, and biological imaging. Its synthetic adaptability and bioactive properties make it a promising candidate for future drug discovery efforts. As research progresses, further exploration of its derivatives and applications is expected to yield even more groundbreaking discoveries in the field.